Acute Lung Injury
Description
Acute Lung Injury (ALI) is a severe, acute inflammatory process affecting the lungs, characterized by diffuse alveolar damage, increased pulmonary vascular permeability, and non-cardiogenic pulmonary edema. It results in impaired gas exchange and hypoxemia. ALI can be triggered by various direct or indirect insults, including sepsis, pneumonia, trauma, and aspiration. Management focuses on supportive care, addressing the underlying cause, and optimizing ventilation strategies to minimize further lung damage.
Treatment Compounds
AMPK
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TLR4
白头翁皂苷H
Pulsatillasaponin H
6-甲氧基当归素
Sphondin
桔梗酸A
Platyconic acid A
棉子糖
Raffinose
甲基麦冬高黄酮A
Methylophiopogonone A
麦冬皂苷B单硫酸酯
Ophiopogonin B sulfate
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
PTPN1
ALOX15
NFE2L2
鼠李柠檬素
Rhamnocitrin
Alpha-乳香酸
Alpha-Boswellic acid
白头翁皂苷H
Pulsatillasaponin H
白皮杉醇葡萄糖苷
Astringin
马钱苷
Loganin
獐牙菜苷(当药苷)
Sweroside
异乌药内酯
Isolinderalactone
棉子糖
Raffinose
刺蒺藜苷
Tribuloside
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Andrographiside
Andrographiside
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
CASP1
HIF1A
SIRT1
RELA
Alpha-乳香酸
Alpha-Boswellic acid
樱花素
Sakuranetin
6-甲氧基当归素
Sphondin
白皮杉醇葡萄糖苷
Astringin
蒜氨酸
Alliin
(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
刺桐碱
Hypaphorine
甲基麦冬高黄酮A
Methylophiopogonone A
Jolkinolide E
Jolkinolide E
F3
MAPK1
TNF
冰片
(±)-Borneol
Alpha-乳香酸
Alpha-Boswellic acid
商陆皂苷甲
Esculentoside A
白头翁皂苷H
Pulsatillasaponin H
樱花素
Sakuranetin
6-甲氧基当归素
Sphondin
柳叶水甘草碱; 它波宁
Tabersonine
白皮杉醇葡萄糖苷
Astringin
蒜氨酸
Alliin
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
獐牙菜苷(当药苷)
Sweroside
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
麦冬龙脑苷
Borneol 7-O-[β-D-apiofuranosyl-(1→6)]-β-D-glucopyranoside
桔梗酸A
Platyconic acid A
棉子糖
Raffinose
四氢黄连碱
Tetrahydrocoptisine
Clematichinenoside C
Clematichinenoside C
刺蒺藜苷
Tribuloside
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
刺桐碱
Hypaphorine
甲基麦冬高黄酮A
Methylophiopogonone A
麦冬皂苷B单硫酸酯
Ophiopogonin B sulfate
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
暹罗树脂酸
Siaresinolic acid
NOS2
樱花素
Sakuranetin
6-甲氧基当归素
Sphondin
白皮杉醇葡萄糖苷
Astringin
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
桔梗酸A
Platyconic acid A
四氢黄连碱
Tetrahydrocoptisine
Clematichinenoside C
Clematichinenoside C
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
甲基麦冬高黄酮A
Methylophiopogonone A
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
PPARG
Alpha-乳香酸
Alpha-Boswellic acid
樱花素
Sakuranetin
白皮杉醇葡萄糖苷
Astringin
蒜氨酸
Alliin
去芹糖桔梗皂苷D
Desapioplatycodin D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
棉子糖
Raffinose
刺桐碱
Hypaphorine
Isomagnolone
Isomagnolone
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
ELANE
MPO
白头翁皂苷H
Pulsatillasaponin H
马钱苷
Loganin
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
棉子糖
Raffinose
刺蒺藜苷
Tribuloside
甲基麦冬高黄酮A
Methylophiopogonone A
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
MMP9
白头翁皂苷H
Pulsatillasaponin H
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
桔梗酸A
Platyconic acid A
Clematichinenoside C
Clematichinenoside C
刺桐碱
Hypaphorine
麦冬皂苷B单硫酸酯
Ophiopogonin B sulfate
Jolkinolide E
Jolkinolide E
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
暹罗树脂酸
Siaresinolic acid
PTGS2
Alpha-乳香酸
Alpha-Boswellic acid
商陆皂苷甲
Esculentoside A
白头翁皂苷H
Pulsatillasaponin H
樱花素
Sakuranetin
6-甲氧基当归素
Sphondin
白皮杉醇葡萄糖苷
Astringin
蒜氨酸
Alliin
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
桔梗酸A
Platyconic acid A
Clematichinenoside C
Clematichinenoside C
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
刺桐碱
Hypaphorine
甲基麦冬高黄酮A
Methylophiopogonone A
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
暹罗树脂酸
Siaresinolic acid
NFKB1
冰片
(±)-Borneol
Alpha-乳香酸
Alpha-Boswellic acid
商陆皂苷甲
Esculentoside A
野马追内酯B
Eupalinolide B
白头翁皂苷H
Pulsatillasaponin H
6-甲氧基当归素
Sphondin
柳叶水甘草碱; 它波宁
Tabersonine
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
獐牙菜苷(当药苷)
Sweroside
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
麦冬龙脑苷
Borneol 7-O-[β-D-apiofuranosyl-(1→6)]-β-D-glucopyranoside
异乌药内酯
Isolinderalactone
桔梗酸A
Platyconic acid A
棉子糖
Raffinose
四氢黄连碱
Tetrahydrocoptisine
Clematichinenoside C
Clematichinenoside C
刺蒺藜苷
Tribuloside
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
麦冬皂苷B单硫酸酯
Ophiopogonin B sulfate
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
暹罗树脂酸
Siaresinolic acid
AKT1
MAPK8
IL6
鼠李柠檬素
Rhamnocitrin
冰片
(±)-Borneol
Alpha-乳香酸
Alpha-Boswellic acid
商陆皂苷甲
Esculentoside A
白头翁皂苷H
Pulsatillasaponin H
樱花素
Sakuranetin
6-甲氧基当归素
Sphondin
白皮杉醇葡萄糖苷
Astringin
蒜氨酸
Alliin
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
獐牙菜苷(当药苷)
Sweroside
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
麦冬龙脑苷
Borneol 7-O-[β-D-apiofuranosyl-(1→6)]-β-D-glucopyranoside
桔梗酸A
Platyconic acid A
棉子糖
Raffinose
四氢黄连碱
Tetrahydrocoptisine
Clematichinenoside C
Clematichinenoside C
刺蒺藜苷
Tribuloside
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
刺桐碱
Hypaphorine
甲基麦冬高黄酮A
Methylophiopogonone A
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
暹罗树脂酸
Siaresinolic acid
IL1B
Alpha-乳香酸
Alpha-Boswellic acid
商陆皂苷甲
Esculentoside A
白头翁皂苷H
Pulsatillasaponin H
6-甲氧基当归素
Sphondin
柳叶水甘草碱; 它波宁
Tabersonine
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
桔梗酸A
Platyconic acid A
棉子糖
Raffinose
Clematichinenoside C
Clematichinenoside C
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
刺桐碱
Hypaphorine
甲基麦冬高黄酮A
Methylophiopogonone A
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
暹罗树脂酸
Siaresinolic acid
SOD1
HMOX1
鼠李柠檬素
Rhamnocitrin
Alpha-乳香酸
Alpha-Boswellic acid
樱花素
Sakuranetin
白皮杉醇葡萄糖苷
Astringin
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
异乌药内酯
Isolinderalactone
棉子糖
Raffinose
刺蒺藜苷
Tribuloside
Schizandriside
Schizandriside
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
SOD2
ICAM1
鼠李柠檬素
Rhamnocitrin
白皮杉醇葡萄糖苷
Astringin
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
暹罗树脂酸
Siaresinolic acid
VCAM1
CXCL8
NLRP3
PRKACA
MYD88
PDE4A
HMGB1
白头翁皂苷H
Pulsatillasaponin H
6-甲氧基当归素
Sphondin
柳叶水甘草碱; 它波宁
Tabersonine
桔梗酸A
Platyconic acid A
甲基麦冬高黄酮A
Methylophiopogonone A
麦冬皂苷B单硫酸酯
Ophiopogonin B sulfate
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
LPS
Mitogen-Activated Protein Kinases
Bacterial Lipopolysaccharide
NADPH Oxidase
Extracellular Signal-Regulated Kinases 1/2
NADPH oxidase 2 (NOX2)
Phospholipase A2
Receptor for Advanced Glycation Endproducts
Mitogen-Activated Protein Kinase Kinase Kinase 7
Stromal Interaction Molecule 1
Nuclear Factor of Activated T-Cells, Cytoplasmic 3
p38 Mitogen-Activated Protein Kinase
鼠李柠檬素
Rhamnocitrin
冰片
(±)-Borneol
野马追内酯B
Eupalinolide B
6-甲氧基当归素
Sphondin
柳叶水甘草碱; 它波宁
Tabersonine
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
麦冬龙脑苷
Borneol 7-O-[β-D-apiofuranosyl-(1→6)]-β-D-glucopyranoside
异乌药内酯
Isolinderalactone
桔梗酸A
Platyconic acid A
四氢黄连碱
Tetrahydrocoptisine
刺桐碱
Hypaphorine
Isomagnolone
Isomagnolone
TNF Receptor Associated Factor 6
p21-Activated Kinase
Apoptosis-Associated Speck-Like Protein Containing a CARD
Dual Specificity Phosphatase 1
其他治疗化合物
直接关联的治疗化合物，作用靶点尚未明确
鼠李柠檬素
Rhamnocitrin
冰片
(±)-Borneol
Alpha-乳香酸
Alpha-Boswellic acid
商陆皂苷甲
Esculentoside A
野马追内酯B
Eupalinolide B
白头翁皂苷H
Pulsatillasaponin H
樱花素
Sakuranetin
6-甲氧基当归素
Sphondin
柳叶水甘草碱; 它波宁
Tabersonine
白皮杉醇葡萄糖苷
Astringin
蒜氨酸
Alliin
脱水穿心莲内酯
Dehydroandrographolide
去芹糖桔梗皂苷D
Desapioplatycodin D
马钱苷
Loganin
獐牙菜苷(当药苷)
Sweroside
商陆皂苷D
Esculentoside D
4-O-肉桂酰奎宁酸
4-O-Cinnamoylquinic acid
麦冬龙脑苷
Borneol 7-O-[β-D-apiofuranosyl-(1→6)]-β-D-glucopyranoside
异乌药内酯
Isolinderalactone
桔梗酸A
Platyconic acid A
棉子糖
Raffinose
四氢黄连碱
Tetrahydrocoptisine
Clematichinenoside C
Clematichinenoside C
刺蒺藜苷
Tribuloside
脱水穿心莲内酯琥珀酸半酯
Dehydroandrographolide succinate
(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
刺桐碱
Hypaphorine
甲基麦冬高黄酮A
Methylophiopogonone A
麦冬皂苷B单硫酸酯
Ophiopogonin B sulfate
Jolkinolide E
Jolkinolide E
Schizandriside
Schizandriside
Andrographiside
Andrographiside
Isomagnolone
Isomagnolone
6''-O-乙酰柴胡皂苷B2
6''-O-acetyl-saikosaponin B2
7(18)-脱水五味子醇甲
7(18)-Dehydroschisandro A
2''-乙酰基桔梗皂苷D
2''-O-Acetyplatycodin D
暹罗树脂酸
Siaresinolic acid